1-(1-(Pyridin-2-yl)ethyl)piperidin-4-ol

• IUPAC Name: 1-(1-pyridin-2-ylethyl)piperidin-4-ol
• InChI: InChI=1S/C12H18N2O/c1-10(12-4-2-3-7-13-12)14-8-5-11(15)6-9-14/h2-4,7,10-11,15H,5-6,8-9H2,1H3
• InChI Key: IUVAEXQMFRVBLP-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC=CC=N1)N2CCC(CC2)O
• Molecular Formula: C12H18N2O
• DSSTOX Substance ID: DTXSID301275401
• Molecular Weight: 206.28 g/mol
• CAS RN: 1289385-72-3

Description

Synthesis Analysis

The synthesis of this compound involves various methods, including cyclization, hydrogenation, and multicomponent reactions. Researchers have explored intra- and intermolecular reactions to obtain substituted piperidines, spiropiperidines, condensed piperidines, and piperidinones . These synthetic routes are crucial for designing potential drugs.

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Chemical Reactions Analysis

The compound can participate in various chemical reactions, including cyclization, cycloaddition, annulation, and amination. These reactions lead to the formation of diverse piperidine derivatives. Researchers have explored functionalization methods to modify the piperidine scaffold .

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Scientific Research Applications

Synthesis and Medicinal Chemistry

• 1-(1-(Pyridin-2-yl)ethyl)piperidin-4-ol and similar compounds have been utilized in the synthesis of various molecules with potential medicinal properties. For example, a related compound, 1-(2-(piperidin-1-yl)ethyl)-1H-pyrrole-2-carbaldehyde, has been explored as an intermediate in small molecule anticancer drugs, demonstrating its significance in drug synthesis (Wang, Tu, Han, & Guo, 2017).

Crystallography and Molecular Structure

• The study of the molecular and crystal structures of compounds similar to this compound, such as 1-methyl-2-oxo-3-acetoxy-4-hydroxy-4-(phenyl)piperidine, reveals insights into the conformational flexibility and the formation of intramolecular and intermolecular hydrogen bonds. These studies are crucial for understanding the physical and chemical properties of these compounds (Kuleshova & Khrustalev, 2000).

Anticonvulsant Properties

• Related compounds, such as substituted 3-tertiary-amino-6-aryl-pyridazines, -1,2,4-triazines, and -pyrimidines, have been explored for their anticonvulsant properties. The study of these compounds' crystal structures helps in understanding their pharmaceutical activity (Georges, Vercauteren, Evrard, & Durant, 1989).

Corrosion Inhibition

• This compound and related compounds have been used to synthesize cadmium(II) Schiff base complexes. These complexes exhibit properties useful for corrosion inhibition on mild steel, demonstrating the compound's potential application in materials science (Das et al., 2017).

Memory Enhancement in Mice

• A study focused on the synthesis of 4-substituted piperazin-1-yl 2-[1-(pyridin-2-yl)ethoxy] acetamide, a compound related to this compound, and its effects on memory enhancement in mice, suggesting potential neuropharmacological applications (Li Ming-zhu, 2008).

Organic Chemistry and Catalysis

• Compounds like this compound have been used in the synthesis of various organic molecules, such as benzo[4,5]imidazo[1,2-a]pyridine derivatives. These syntheses contribute to the development of organic chemistry and catalysis (Goli-Garmroodi et al., 2015).

Mechanism of Action

The specific mechanism of action for 1-(1-(Pyridin-2-yl)ethyl)piperidin-4-ol depends on its interactions with biological targets. Further studies are needed to elucidate its precise mode of action. Researchers have investigated its potential as a dual inhibitor for specific kinases .

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Future Directions

: Frolov, N. A., & Vereshchagin, A. N. (2023). Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications. International Journal of Molecular Sciences, 24(3), 2937. DOI: 10.3390/ijms24032937 : Zhang, Y., et al. (2021). Design, Synthesis, and Biological Evaluation of 2-Amino-4-(1-piperidine)pyridine Derivatives as Clinically Crizotinib-Resistant ALK and ROS1 Dual Inhibitors. Journal of Medicinal Chemistry, 64(12), 8664–8680. DOI: 10.1021/acs.jmedchem.1c00482